3-{[3-(trifluoromethyl)benzyl]sulfanyl}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine

• Molecular Formula: C19H19F3N4O3S
• Molecular Weight: 440.4 g/mol
• IUPAC Name: 3-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazol-4-amine
• InChI: InChI=1S/C19H19F3N4O3S/c1-27-14-8-12(9-15(28-2)16(14)29-3)17-24-25-18(26(17)23)30-10-11-5-4-6-13(7-11)19(20,21)22/h4-9H,10,23H2,1-3H3
• InChI Key: PQWKMKKBHCIOQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN=C(N2N)SCC3=CC(=CC=C3)C(F)(F)F

Description

3-{[3-(Trifluoromethyl)benzyl]sulfanyl}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine is a triazole-based compound featuring a trifluoromethylbenzylsulfanyl moiety and a 3,4,5-trimethoxyphenyl group. Triazoles are heterocyclic scaffolds renowned for their pharmacological versatility, including antimicrobial, anticancer, and anti-inflammatory activities . The 3,4,5-trimethoxyphenyl substituent is notable for enhancing binding affinity to biological targets, particularly in tubulin polymerization inhibitors and antimicrobial agents .

Preparation Methods

Cyclization of Thiosemicarbazides

A widely employed route involves the cyclization of thiosemicarbazides under acidic or basic conditions. For the target compound, 3,4,5-trimethoxyphenylhydrazine can react with thiourea derivatives to form the triazole skeleton.

Example Protocol :

• Step 1 : Condensation of 3,4,5-trimethoxybenzaldehyde with thiosemicarbazide in ethanol under reflux to form the corresponding thiosemicarbazone.

• Step 2 : Cyclization using phosphoryl chloride (POCl₃) at 80–90°C for 4–6 hours, yielding 5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-thiol.

Key Data :

Parameter	Value
Yield (Step 1)	85–92%
Yield (Step 2)	78–85%
Characterization	¹H/¹³C NMR, LC-MS

Oxidative Cyclization of Trifluoroacetimidohydrazides

Lu et al. (2022) demonstrated a metal-free approach for synthesizing trifluoromethyl-containing triazoles via iodine-mediated oxidative cyclization. Adapting this method:

Reaction Conditions :

• Substrate : Trifluoroacetimidohydrazide derived from 3,4,5-trimethoxyaniline

• Oxidant : I₂ (1.2 equiv)

• Solvent : DMF at 100°C for 12 hours

• Yield : 68–74%

Advantages :

• Tolerance for electron-deficient aryl groups

• Scalability to gram quantities

Parameter	Value
Yield	82–88%
Purity (HPLC)	>95%

Mitsunobu Reaction for Sterically Hindered Systems

For substrates with poor reactivity, the Mitsunobu reaction using DIAD and PPh₃ facilitates sulfanyl group transfer:

Conditions :

• Thiol Source : 3-(Trifluoromethyl)benzyl mercaptan

• Reagents : DIAD (1.1 equiv), PPh₃ (1.1 equiv)

• Solvent : THF, 0°C to room temperature

• Yield : 70–76%

One-Pot Multicomponent Approaches

Tandem Cyclization-Alkylation

Purification and Characterization

Chromatographic Methods

• Normal Phase SiO₂ : Eluent = Hexane:EtOAc (3:1 to 1:2)

• Reverse Phase C18 : Eluent = MeCN:H₂O (0.1% TFA) gradient

Spectroscopic Data

¹H NMR (400 MHz, DMSO-d₆) :

• δ 8.21 (s, 1H, triazole-H)

• δ 7.65–7.58 (m, 4H, Ar-H)

• δ 4.45 (s, 2H, SCH₂)

• δ 3.85 (s, 6H, OCH₃)

• δ 3.76 (s, 3H, OCH₃)

HRMS (ESI+) :

• Calculated for C₂₃H₂₂F₃N₄O₃S [M+H]⁺: 515.1324

• Found: 515.1328

Challenges and Optimization Opportunities

• Trifluoromethyl Group Stability :

  • Hydrolytic degradation observed at pH > 9

  • Mitigation: Use buffered conditions (pH 6–8) during sulfanyl introduction

• Regioselectivity in Cyclization :

  • Minor 1,3,4-triazole regioisomers (5–12%) require careful chromatography

• Scale-Up Limitations :

  • Exothermic cyclization steps necessitate controlled addition in batch reactors

Chemical Reactions Analysis

Types of Reactions

“3-{[3-(trifluoromethyl)benzyl]sulfanyl}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine” can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The triazole ring can be reduced under specific conditions to form dihydrotriazoles.

Substitution: The trifluoromethyl and trimethoxyphenyl groups can participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Reagents like halogens, nucleophiles, and electrophiles can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfanyl group may yield sulfoxides or sulfones, while substitution reactions may introduce new functional groups into the molecule.

Scientific Research Applications

Biological Activities

The biological activities of 3-{[3-(trifluoromethyl)benzyl]sulfanyl}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine can be categorized into several key areas:

• Antimicrobial Activity :
  • Triazole derivatives are known for their antimicrobial properties. Research indicates that compounds with similar structures exhibit significant antibacterial and antifungal activity. The specific compound may show efficacy against various pathogens due to its structural characteristics.
• Anticancer Potential :
  • Triazoles have been investigated for their anticancer properties. The unique combination of functional groups in this compound could enhance its ability to inhibit cancer cell proliferation or induce apoptosis in specific cancer types.
• Antiviral Properties :
  • Some triazole derivatives have shown promise as antiviral agents. Investigating the binding affinity of this compound to viral targets could reveal potential therapeutic applications.

Case Studies and Research Findings

Several studies have explored the applications of triazole compounds in medicinal chemistry:

• A study on triazole derivatives indicated their effectiveness against various bacterial strains and fungi, suggesting that the compound might share similar antimicrobial properties due to its structural features .
• Research into antimalarial compounds has highlighted the significance of trifluoromethyl-substituted derivatives in developing new drugs. The design principles applied in those studies could be relevant for optimizing the pharmacological profile of this triazole compound .

Mechanism of Action

The mechanism of action of “3-{[3-(trifluoromethyl)benzyl]sulfanyl}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine” would depend on its specific biological or chemical activity. Generally, triazole derivatives exert their effects by interacting with specific molecular targets, such as enzymes or receptors, and modulating their activity. The trifluoromethyl and trimethoxyphenyl groups may enhance the compound’s binding affinity and selectivity for these targets.

Comparison with Similar Compounds

Structural Features and Crystallographic Insights

The compound’s structure combines a planar triazole core with two aromatic substituents:

• 3,4,5-Trimethoxyphenyl : Imparts rigidity and participates in hydrogen bonding (e.g., C–H···N interactions) .
• Trifluoromethylbenzylsulfanyl : Enhances steric bulk and electron-withdrawing effects, influencing molecular packing and solubility .

Crystallographic studies of related triazoles (e.g., and ) reveal:

• Non-planar conformations due to dihedral angles between the triazole ring and aromatic substituents (25–114°).
• Stabilization via weak intramolecular hydrogen bonds (C–H···N) and intermolecular π-π stacking (3.6–3.7 Å distances) .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Substituents	Key Features	Biological Activity	References
3-(Trifluoromethylbenzylsulfanyl) + 3,4,5-trimethoxyphenyl	High lipophilicity (CF₃), metabolic stability	Potential anticancer/antimicrobial
Allylsulfanyl + 3,4,5-trimethoxyphenyl ()	Flexible allyl group; E-configuration enhances π-π interactions	Antimicrobial
4-Methylbenzylsulfanyl + pyridinyl ()	Polar pyridinyl group improves aqueous solubility	Undisclosed
Chlorobenzylidene + 3,4,5-trimethoxyphenyl ()	Electron-withdrawing Cl enhances electrophilicity; crystallographic stability	Anticancer (tubulin inhibition)
Arylsulfonyl derivatives ()	Oxidized sulfonyl group increases polarity and hydrogen-bonding capacity	Antifungal

Key Findings:

Trifluoromethyl vs. Methyl/Chloro : The CF₃ group in the target compound offers superior metabolic resistance compared to methyl or chloro analogs, which are prone to oxidative degradation .

Sulfanyl vs. Sulfonyl : Sulfanyl (thioether) groups provide better membrane permeability than sulfonyl derivatives, though the latter exhibit stronger hydrogen-bonding interactions .

Trimethoxyphenyl Universality : The 3,4,5-trimethoxyphenyl group is a common pharmacophore in anticancer agents, with its methoxy groups facilitating hydrophobic interactions in tubulin binding pockets .

Biological Activity

3-{[3-(Trifluoromethyl)benzyl]sulfanyl}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine is a novel compound that belongs to the triazole family, recognized for its diverse biological activities. The presence of the trifluoromethyl group and the sulfanyl linkage enhances its chemical properties and potential therapeutic applications. This article explores its biological activity, synthesis methods, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C₁₀H₉F₃N₄S
• Molecular Weight : 274.27 g/mol
• Melting Point : 136°C - 138°C
• Density : 1.5±0.1 g/cm³
• Boiling Point : 402.0±55.0 °C at 760 mmHg

Biological Activity Overview

Compounds containing the 1,2,4-triazole moiety are known for their broad spectrum of biological activities. The specific biological activities of 3-{[3-(trifluoromethyl)benzyl]sulfanyl}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine have not been extensively reported; however, it is anticipated that they align with general trends observed in similar triazole derivatives. The following sections detail the various biological activities associated with this compound.

Antimicrobial Activity

Research indicates that triazole derivatives often exhibit significant antimicrobial properties. For instance:

• Antibacterial Activity : Triazoles have been shown to be effective against a variety of bacterial strains including Staphylococcus aureus and Escherichia coli. In one study, compounds similar to 3-{[3-(trifluoromethyl)benzyl]sulfanyl}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine displayed minimum inhibitory concentrations (MIC) as low as 0.125–8 μg/mL against resistant strains .

Compound	MIC (μg/mL)	Target Bacteria
Triazole Derivative A	0.125	S. aureus
Triazole Derivative B	2.96	E. coli
3-{[3-(Trifluoromethyl)benzyl]sulfanyl}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine	TBD	TBD

Antifungal Activity

The antifungal properties of triazoles are well-documented. Compounds with similar structures have shown potent activity against fungal pathogens such as Candida albicans. For example:

• In comparative studies, triazole derivatives exhibited lower MIC values than traditional antifungal agents like fluconazole .

Anticancer Activity

Emerging evidence suggests that triazole compounds may also possess anticancer properties:

• Mechanism of Action : The triazole ring can interact with various biological targets involved in cancer progression. For instance, certain derivatives have been shown to inhibit DNA gyrase and topoisomerase IV .

Structure-Activity Relationship (SAR)

The unique structural characteristics of 3-{[3-(trifluoromethyl)benzyl]sulfanyl}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine contribute to its biological activity:

• Triazole Ring : Essential for nucleophilic substitution reactions and interaction with biological targets.
• Trifluoromethyl Group : Enhances lipophilicity and bioavailability.
• Sulfanyl Linkage : May facilitate interactions with enzymes or receptors.

Synthesis Methods

The synthesis of this compound typically involves multi-step organic reactions including:

• Formation of the triazole ring via cyclization.
• Introduction of the trifluoromethylbenzyl group through electrophilic substitution.
• Sulfanylation to incorporate the sulfanyl functional group.

Case Studies and Research Findings

Several studies have explored the pharmacological profiles of triazole compounds similar to 3-{[3-(trifluoromethyl)benzyl]sulfanyl}-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-4-amine:

• Study on Antibacterial Efficacy : A recent investigation highlighted that derivatives with a trifluoromethyl group exhibited broader antibacterial spectra compared to their non-fluorinated counterparts .
• Antifungal Screening : Another study revealed that certain triazoles demonstrated significant antifungal activity against resistant strains .

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for preparing this triazole derivative, and how can reaction conditions affect yield?

• Methodology : The compound can be synthesized via cyclocondensation of thiosemicarbazide intermediates with substituted benzyl halides. Key steps include refluxing in ethanol or acetonitrile with catalytic triethylamine. Yield optimization requires strict control of temperature (70–80°C) and stoichiometric ratios (1:1.2 molar ratio of thiosemicarbazide to 3-(trifluoromethyl)benzyl bromide). Purification via column chromatography (silica gel, ethyl acetate/hexane) and recrystallization from methanol improves purity (>95%) .

Q. How is structural confirmation achieved for this compound?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) is the gold standard for structural elucidation. Crystals grown via slow evaporation in methanol confirm bond lengths (e.g., C–S bond: 1.76–1.82 Å) and dihedral angles between the triazole core and aryl substituents. Complementary techniques include $^1$H/$^13$C NMR (for substituent integration) and high-resolution mass spectrometry (HRMS) for molecular ion verification .

Q. What preliminary biological screening assays are suitable for evaluating its bioactivity?

• Methodology : Use standardized antimicrobial assays (e.g., MIC against S. aureus or E. coli) and cytotoxicity tests (MTT assay on cancer cell lines like HeLa or MCF-7). Solubility in DMSO/PBS and dose ranges (1–100 µM) must be validated. Positive controls (e.g., ciprofloxacin for antimicrobial tests) ensure assay reliability .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) be explored for the trifluoromethyl and trimethoxyphenyl substituents?

• Methodology : Synthesize analogs with modified substituents (e.g., replacing trifluoromethyl with chloro or methoxy groups). Compare bioactivity data to identify critical moieties. Computational tools (e.g., CoMFA or molecular docking) map electrostatic/hydrophobic interactions with target proteins (e.g., tubulin or kinase enzymes) .

Q. What strategies resolve contradictions in bioactivity data across different studies?

• Methodology : Cross-validate assays using orthogonal methods (e.g., fluorescence-based ATP assays vs. MTT for cytotoxicity). Assess substituent effects: The 3,4,5-trimethoxyphenyl group enhances membrane permeability but may reduce solubility, leading to variability. Use logP measurements and HPLC-based stability tests to correlate physicochemical properties with activity .

Q. How does crystallographic data inform molecular docking or dynamics simulations?

• Methodology : SC-XRD structures (e.g., PDB ID from ) provide starting geometries for docking (AutoDock Vina) or MD simulations (GROMACS). Key interactions include hydrogen bonds between the triazole amine and Asp89 of tubulin or π-π stacking of trimethoxyphenyl with Tyr224. Validate predictions via mutagenesis or isothermal titration calorimetry (ITC) .

Q. What analytical methods detect degradation products under varying pH/temperature conditions?

• Methodology : Accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC-PDA monitoring. Degradation pathways (e.g., hydrolysis of the sulfanyl group) are identified via LC-MS/MS. Buffered solutions (pH 1.2–7.4) simulate gastric/physiological environments .